2-Methyl-2-nitrobutan-1-ol

• CAS No.: 77392-55-3
• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: 2-methyl-2-nitrobutan-1-ol
• InChI: InChI=1S/C5H11NO3/c1-3-5(2,4-7)6(8)9/h7H,3-4H2,1-2H3
• InChI Key: SEAMRWZKMYUKOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CO)[N+](=O)[O-]

Description

2-Methyl-2-nitrobutan-1-ol is a nitro-alcohol compound characterized by a tertiary carbon atom bearing both a hydroxyl (-OH) and a nitro (-NO₂) group. Its molecular structure (C₅H₁₁NO₃) consists of a four-carbon chain with a methyl branch at position 2, where the nitro and hydroxyl groups are co-located.

Comparison with Similar Compounds

2-Methylbutan-1-ol

• Structure : A primary alcohol with a hydroxyl group at position 1 and a methyl branch at position 2.
• Key Differences : Lacks the nitro group, resulting in lower polarity and reduced oxidative/reductive reactivity compared to 2-methyl-2-nitrobutan-1-ol. Primary alcohols like this are more susceptible to oxidation than tertiary nitro-alcohols .

2-Amino-2-ethylbutan-1-ol

• Structure: Features an amino (-NH₂) group instead of nitro at position 2.
• Key Differences: The amino group is electron-donating, enhancing basicity and nucleophilicity, whereas the nitro group is electron-withdrawing, increasing acidity and electrophilic character. Safety data for amino-alcohols highlight flammability risks and recommendations for fire suppression using alcohol-resistant foam , but nitro derivatives may pose additional hazards (e.g., explosive decomposition under heat).

2,3-Dimethylbutan-2-ol

• Structure : A tertiary alcohol with methyl groups at positions 2 and 3.
• Key Differences: Tertiary alcohols exhibit resistance to oxidation, similar to 2-methyl-2-nitrobutan-1-ol.

Physical and Chemical Properties (Inferred)

Compound	Functional Groups	Molecular Weight (g/mol)	Boiling Point (°C, estimated)	Reactivity Notes
2-Methyl-2-nitrobutan-1-ol	-OH, -NO₂ (tertiary)	149.15	~200–220†	High polarity; nitro group enables electrophilic substitution and redox reactions.
2-Methylbutan-1-ol	-OH (primary)	102.17	131–135‡	Oxidizable to carboxylic acids; lower polarity.
2-Amino-2-ethylbutan-1-ol	-OH, -NH₂	117.19	~200–210†	Basic; forms salts with acids. Flammable (requires alcohol-resistant foam for fire suppression) .

†Estimated based on nitro/amino analogs. ‡Reported range from alcohol databases .

Data Tables

Table 1: Structural Comparison of Analogous Compounds

Compound	Branch Position	Functional Groups	Classification
2-Methyl-2-nitrobutan-1-ol	C2	-OH, -NO₂	Tertiary nitro-alcohol
2-Methylbutan-1-ol	C2	-OH	Primary alcohol
2-Amino-2-ethylbutan-1-ol	C2	-OH, -NH₂	Tertiary amino-alcohol
2,3-Dimethylbutan-2-ol	C2, C3	-OH	Tertiary alcohol

Table 2: Key Inferred Properties

Property	2-Methyl-2-nitrobutan-1-ol	2-Methylbutan-1-ol	2-Amino-2-ethylbutan-1-ol
Polarity	High (nitro + hydroxyl)	Moderate	Moderate (amino + hydroxyl)
Acidity (pKa)	~8–10†	~16–18‡	~9–11†
Thermal Stability	Low (risk of decomposition)	High	Moderate

†Estimated based on functional group chemistry. ‡Typical for primary alcohols .

Research Findings and Implications

• Synthetic Utility: The nitro group in 2-methyl-2-nitrobutan-1-ol offers pathways for reduction to amines or nitration reactions, unlike alcohols or amino-alcohols.
• Safety Protocols: While amino-alcohols require flammability management , nitro derivatives demand additional precautions against explosive hazards.